Cas no 261763-35-3 (2,3-Difluoro-4-methylbenzamide)

2,3-Difluoro-4-methylbenzamide Properties

Names and Identifiers

• 2,3-Difluoro-4-methylbenzamide
• 2,3-BIS(3-FLUOROPHENYL)-5-PHENYLTETRAZOLIUM CHLORIDE
• 2,3-Difluoro-p-toluamide
• SCHEMBL5342753
• JS-4156
• Benzamide, 2,3-difluoro-4-methyl-
• A818286
• FT-0691375
• E89588
• CS-0194153
• DTXSID70378905
• 261763-35-3
• AKOS006227786
• MFCD01631633
• 2,3-Difluoro-4-methyl-benzamide
• +Expand

• MDL： MFCD01631633
• InChIKey： JWPKXGWPXBRCLL-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H7F2NO/c1-4-2-3-5(8(11)12)7(10)6(4)9/h2-3H,1H3,(H2,11,12)
• SMILES： CC1=C(F)C(F)=C(C(N)=O)C=C1

Computed Properties

• Exact Mass: 171.05000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 171.05
• Heavy Atom Count: 12
• Complexity: 186
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 43.1A^2

Experimental Properties

• LogP: 2.07240
• PSA: 43.09000
• Refractive Index: 1.514
• Boiling Point: 194.7°Cat760mmHg
• Melting Point: 158-162°C
• Flash Point: 71.5°C
• Color/Form: crystal
• Solubility: Not determined
• Density: 1.288

2,3-Difluoro-4-methylbenzamide Security Information

• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： Irritant
• Risk Phrases： 36/37/38
• HazardClass：IRRITANT

2,3-Difluoro-4-methylbenzamide Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%